Cas no 622806-08-0 (propan-2-yl 2-{(2Z)-2-(4-nitrophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate)

• Product Name: propan-2-yl 2-{(2Z)-2-(4-nitrophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate
• CAS No: 622806-08-0
• MF: C₂₀H₁₇NO₇
• MW: 383.351485967636
• CID: 5418094
• Update Time: 2025-06-09

propan-2-yl 2-{(2Z)-2-(4-nitrophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate Chemical and Physical Properties

Names and Identifiers

• propan-2-yl 2-[[(2Z)-2-[(4-nitrophenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]acetate
• Acetic acid, 2-[[2,3-dihydro-2-[(4-nitrophenyl)methylene]-3-oxo-6-benzofuranyl]oxy]-, 1-methylethyl ester
• propan-2-yl 2-{(2Z)-2-(4-nitrophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate

• Inchi： 1S/C20H17NO7/c1-12(2)27-19(22)11-26-15-7-8-16-17(10-15)28-18(20(16)23)9-13-3-5-14(6-4-13)21(24)25/h3-10,12H,11H2,1-2H3
• InChI Key： SNLOUGUBCKENTD-UHFFFAOYSA-N
• SMILES： C(OC(C)C)(=O)COC1C=C2OC(=CC3=CC=C([N+]([O-])=O)C=C3)C(=O)C2=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on propan-2-yl 2-{(2Z)-2-(4-nitrophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate

Propan-2-yl 2-{(2Z)-2-(4-nitrophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate: A Comprehensive Overview

Propan-2-yl 2-{(2Z)-2-(4-nitrophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate, with the CAS number 622806-08-0, is a compound of significant interest in the field of chemical and biomedical research. This molecule has garnered attention due to its unique structural features and potential applications in various therapeutic areas. The compound's intricate molecular framework, characterized by a combination of aromatic and heterocyclic rings, makes it a promising candidate for further investigation.

The structure of Propan-2-yl 2-{(2Z)-2-(4-nitrophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate includes several key functional groups that contribute to its reactivity and biological activity. The presence of a propan-2-yl side chain provides a hydrophobic anchor, while the acetate moiety introduces a polar region capable of hydrogen bonding. The core of the molecule consists of a 1-benzofuran ring system, which is further modified by an α,β-unsaturated carbonyl group and a 4-nitrophenyl substituent. These elements collectively contribute to the compound's potential as a scaffold for drug discovery.

In recent years, there has been growing interest in molecules that incorporate heterocyclic structures due to their prevalence in biologically active natural products and synthetic drugs. The benzofuran moiety, in particular, is known for its role in various pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The current research landscape suggests that derivatives of benzofuran can exhibit significant therapeutic potential when properly designed.

The nitro group attached to the phenyl ring in Propan-2-yl 2-{(2Z)-2-(4-nitrophenyl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yloxy}acetate adds another layer of complexity to its chemical behavior. Nitroaromatic compounds are well-documented for their diverse biological effects, ranging from antioxidant properties to modulation of enzyme activity. The specific positioning of the nitro group in this molecule may influence its interaction with biological targets, making it a valuable subject for structural activity relationship (SAR) studies.

The α,β-unsaturated carbonyl group within the molecule is another critical feature that warrants detailed investigation. This functional group is known for its ability to participate in Michael additions and other conjugate addition reactions, which are fundamental to many synthetic pathways. Furthermore, such groups are often involved in hydrogen bonding interactions with biological targets, which can be leveraged to enhance binding affinity and selectivity. The combination of these features makes Propan-2-yl 2-{(2Z)-2-(4-nitrophenyl)methylidene-3-oxyo}-dihydro- -1-benzofuran- -6-yloxy}acetate a compelling candidate for further exploration.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy before conducting wet-lab experiments. Techniques such as molecular docking and quantum mechanical calculations are increasingly being used to identify potential binding interactions between Propan- -2 -y -l -y -l -y -y -l -y -l -y -y -l -y -l -y 2-{( 25 Z ) 25 ( 4 - nitrophenyl ) methylidene - 3 - oxo - 25 ,25 - dihydro - 1 - benzofuran - 6 yloxy } acetate and various biological receptors. These computational methods have already been instrumental in identifying novel drug candidates and optimizing existing ones. Given the complexity of Propan- -25 -25 -25 . In particular,